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Compound of Interest

Compound Name:
2-Acetylphenyl 2-

methoxybenzoate

CAS No.: 40316-66-3

Cat. No.: B13011391

Get Quote

Executive Summary: Immediate Action Card
Do NOT pour down the drain. 2-Acetylphenyl 2-methoxybenzoate is an aromatic ester.[1]

Upon hydrolysis, it releases 2-hydroxyacetophenone (a phenol derivative) and 2-

methoxybenzoic acid.[1] Both degradation products are environmental toxins and organic

irritants.
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Parameter Directive

Primary Hazard
Skin/Eye Irritant; Potential Aquatic Toxin (via

hydrolysis products).[1]

Waste Class
Non-Halogenated Organic. (Unless dissolved in

halogenated solvents).

Disposal Method
High-temperature incineration (via EHS/Waste

Contractor).[1]

Storage
Tightly sealed, amber glass or HDPE. Keep

away from strong bases and oxidizers.[2]

Spill Response
Absorb with inert material (vermiculite/sand). Do

not use combustible materials like sawdust.

Chemical Profile & Hazard Identification
To dispose of a chemical safely, one must understand its degradation pathway. This compound

is an ester linkage between two aromatic systems.

Compound: 2-Acetylphenyl 2-methoxybenzoate[1]

Molecular Formula:

[1][3][4]

Structural Components:

Leaving Group (Phenolic): 2-Hydroxyacetophenone (CAS: 118-93-4).[1][5][6][7] Hazard:

Skin irritant, harmful to aquatic life [1].[8]

Acid Component: 2-Methoxybenzoic acid (CAS: 579-75-9).[1][2][9] Hazard: Irritant [2].[2]

[5][8][10][11]

The Causality of Hazard: While the ester itself is relatively stable, contact with environmental

moisture or basic pH (sewer lines) accelerates hydrolysis. The release of the phenolic

component (2-hydroxyacetophenone) poses the primary biological risk due to its ability to
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penetrate membranes and potential aquatic toxicity. Therefore, drain disposal is strictly

prohibited under EPA RCRA guidelines for hazardous organic waste.

Operational Disposal Protocol
This protocol uses a Self-Validating System. You must verify the state and composition of the

waste before selecting the disposal stream.

Phase 1: Waste Characterization (The Decision Matrix)
Before acting, categorize your material using the workflow below.
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Waste Generation:
2-Acetylphenyl 2-methoxybenzoate

VALIDATION STEP:
Physical State?

Solid / Pure Substance

Powder/Crystal

Solution / Reaction Mixture

Dissolved

Stream C:
Solid Hazardous Waste

VALIDATION STEP:
Solvent Type?

Stream A:
Non-Halogenated Organic

Ethanol, DMSO, Ethyl Acetate

Stream B:
Halogenated Organic

DCM, Chloroform

Packaging:
HDPE or Glass Container

(Amber preferred)

Labeling:
'Hazardous Waste - Organic Ester'

List Constituents

EHS Pickup / Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating aromatic ester waste streams. Ensure solvent

compatibility before combining liquids.

Phase 2: Step-by-Step Procedures
Scenario A: Disposal of Pure Solid
Applicable for: Expired stock, synthesis yield, or contaminated weigh boats.

Container Selection: Use a wide-mouth HDPE jar or amber glass jar.

Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[2][8][9][10][11]

[12][13][14]

Decontamination: Wipe the neck of the jar with a Kimwipe dampened with ethanol. Place the

Kimwipe inside the jar (this is now solid waste).

Labeling:

Chemical Name: 2-Acetylphenyl 2-methoxybenzoate.[1]

Hazard Checkbox: [x] Irritant [x] Toxic.

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Liquid Solutions
Applicable for: HPLC waste, reaction mother liquors.

Segregation Check:

Test: Is the solvent halogenated (e.g., Dichloromethane)?

If YES: Use the Halogenated waste carboy (Red tag).

If NO: Use the Non-Halogenated waste carboy (Clear/Green tag).

Compatibility Check: Ensure the waste carboy does NOT contain strong concentrated acids

(Nitric acid) or strong bases (Sodium Hydroxide > 1M).
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Reasoning: Strong bases will hydrolyze the ester, generating heat and potentially

pressurizing the container.

Pouring: Use a funnel to prevent spills.

Log Entry: Record the volume and concentration on the waste tag immediately.

Emergency Response: Spills
In the event of a benchtop spill, follow the "C-I-C" Protocol (Contain, Inform, Clean).

Step Action Technical Rationale

1. Contain

Isolate the area.[2][6][7][12]

[13][14] If solid, cover with a

weigh boat to prevent dust. If

liquid, circle the spill with

absorbent socks.

Prevents migration to floor

drains or ventilation intakes.

2. Inform

Alert nearby personnel. Don

PPE: Nitrile gloves (double

gloved), lab coat, safety

goggles.

Esters can permeate standard

latex; nitrile provides better

breakthrough time [3].

3. Clean

Solid: Scoop gently into a

waste jar. Do not sweep

vigorously.Liquid: Absorb with

vermiculite or clay. Do NOT

use paper towels if the solvent

is oxidizable.

Paper towels increase surface

area and flammability risk.

Inert absorbents suppress

vapor.

4. Decontaminate

Wash the surface with a mild

detergent (1% Alconox) and

water. Collect this rinseate as

hazardous waste.

Detergent emulsifies residual

hydrophobic ester for removal.

Regulatory & Compliance Notes
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RCRA Classification: This compound is not explicitly P-listed or U-listed by specific CAS in

40 CFR 261.[1]33. However, it must be characterized by the generator.

Default Classification: Classify as D001 (Ignitable) if in flammable solvent, or simply as

Hazardous Waste (Toxic/Irritant) based on the SDS of its components [4].[1]

Drain Disposal: strictly PROHIBITED. The hydrolysis product, 2-hydroxyacetophenone, has

aquatic toxicity implications (H402).[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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